Cas no 776302-33-1 (tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate)
tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1082514
- 776302-33-1
- tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate
- tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate
-
- Inchi: 1S/C15H20N2O3/c1-15(2,3)20-14(19)16-8-7-10-9-17-13-11(10)5-4-6-12(13)18/h4-6,9,17-18H,7-8H2,1-3H3,(H,16,19)
- InChI Key: UFQMLMOCXGMKEJ-UHFFFAOYSA-N
- SMILES: O(C(NCCC1=CNC2C(=CC=CC1=2)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 276.14739250g/mol
- Monoisotopic Mass: 276.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.4Ų
tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1082514-0.05g |
tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate |
776302-33-1 | 95% | 0.05g |
$1176.0 | 2023-10-28 | |
| Enamine | EN300-1082514-0.1g |
tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate |
776302-33-1 | 95% | 0.1g |
$1232.0 | 2023-10-28 | |
| Enamine | EN300-1082514-0.25g |
tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate |
776302-33-1 | 95% | 0.25g |
$1288.0 | 2023-10-28 | |
| Enamine | EN300-1082514-0.5g |
tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate |
776302-33-1 | 95% | 0.5g |
$1344.0 | 2023-10-28 | |
| Enamine | EN300-1082514-1.0g |
tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate |
776302-33-1 | 1g |
$1400.0 | 2023-06-10 | ||
| Enamine | EN300-1082514-2.5g |
tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate |
776302-33-1 | 95% | 2.5g |
$2745.0 | 2023-10-28 | |
| Enamine | EN300-1082514-5.0g |
tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate |
776302-33-1 | 5g |
$4060.0 | 2023-06-10 | ||
| Enamine | EN300-1082514-10.0g |
tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate |
776302-33-1 | 10g |
$6020.0 | 2023-06-10 | ||
| Enamine | EN300-1082514-1g |
tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate |
776302-33-1 | 95% | 1g |
$1400.0 | 2023-10-28 | |
| Enamine | EN300-1082514-5g |
tert-butyl N-[2-(7-hydroxy-1H-indol-3-yl)ethyl]carbamate |
776302-33-1 | 95% | 5g |
$4060.0 | 2023-10-28 |
tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate
Recent Advances in the Study of tert-Butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate (CAS: 776302-33-1)
The compound tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate (CAS: 776302-33-1) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and oncological pathways. Its structural features, including the indole moiety and carbamate group, make it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of novel kinase inhibitors and serotonin receptor modulators.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study demonstrated that derivatives of tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate exhibited promising antitumor activity in vitro and in vivo, with improved pharmacokinetic properties compared to existing inhibitors.
Another significant application of this compound lies in the field of neurodegenerative diseases. A recent preprint on bioRxiv reported its use in the development of neuroprotective agents targeting oxidative stress and inflammation. The researchers found that certain derivatives could effectively cross the blood-brain barrier and reduce neuronal damage in animal models of Parkinson's disease.
The synthesis of tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate has also seen advancements. A 2022 paper in Organic Process Research & Development described an optimized, scalable route for its production with high yield and purity. This development is particularly important for facilitating further research and potential industrial applications of the compound.
From a mechanistic perspective, computational studies have provided insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations suggest that the hydroxyl group at the 7-position of the indole ring plays a crucial role in hydrogen bonding with target proteins, while the tert-butyl carbamate moiety contributes to improved metabolic stability.
Despite these promising developments, challenges remain in the clinical translation of compounds derived from tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate. Issues such as selectivity, potential off-target effects, and formulation stability need to be addressed in future research. Ongoing studies are exploring structure-activity relationships to optimize the pharmacological profile of these derivatives.
In conclusion, tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate (CAS: 776302-33-1) represents a valuable chemical entity in medicinal chemistry with diverse therapeutic potential. The recent research progress underscores its importance as a building block for drug discovery and highlights the need for continued investigation into its applications across various disease areas.
776302-33-1 (tert-butyl N-2-(7-hydroxy-1H-indol-3-yl)ethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)